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Compound of Interest

Ethyl (3-
Compound Name:
Trifluoromethylphenyl)glyoxylate

Cat. No.: B034573

An In-Depth Technical Guide to Ethyl (3-Trifluoromethylphenyl)glyoxylate

This guide provides a comprehensive technical overview of Ethyl (3-
Trifluoromethylphenyl)glyoxylate, a key chemical intermediate for professionals in research,
chemical synthesis, and drug development. We will delve into its fundamental properties,
synthesis, applications, and safety protocols, grounding all information in established scientific
principles and authoritative data.

Core Molecular Identity and Physicochemical
Properties

Ethyl (3-Trifluoromethylphenyl)glyoxylate, identified by CAS Number 110193-60-7, is a
fluorinated organic compound increasingly utilized as a building block in the synthesis of
complex molecules.[1][2][3] Its structure incorporates a trifluoromethyl group on a phenyl ring, a
feature of significant interest in medicinal chemistry for enhancing the metabolic stability and
lipophilicity of drug candidates.[4][5]

The core physicochemical properties of this compound are summarized below for quick
reference.
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Property Value Source(s)
Molecular Formula C11H9F303 [1112][31[6]
Molecular Weight 246.18 g/mol [1][2][6]
CAS Number 110193-60-7 [11[21131[7]
Appearance Light yellow tc? ye?llow to 8]

orange clear liquid
Purity Typically =95% [1][6]
Boiling Point 117-119 °C /5 mmHg [3]
Density 1.26 g/mL [3]
Refractive Index 1.459 [3]

Synthesis Pathway: Friedel-Crafts Acylation

The synthesis of Ethyl (3-Trifluoromethylphenyl)glyoxylate is commonly achieved via a

Friedel-Crafts acylation reaction. This electrophilic aromatic substitution is a cornerstone of

organic synthesis for attaching acyl groups to aromatic rings.

Causality of Experimental Choice: The selection of the Friedel-Crafts pathway is logical and

efficient. The electron-withdrawing nature of the trifluoromethyl group deactivates the aromatic

ring, directing the incoming electrophile (the ethyl oxalyl group) primarily to the meta position,

thus leading to the desired 3-substituted product with good selectivity. Aluminum trichloride

(AICI3) is the standard Lewis acid catalyst chosen for its efficacy in activating the ethyl oxalyl

chloride to form a potent electrophilic acylium ion.
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Ethyl (3-Trifluoromethylphenyl)glyoxylate
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Caption: Synthesis workflow for Ethyl (3-Trifluoromethylphenyl)glyoxylate.

Experimental Protocol: Laboratory-Scale Synthesis

This protocol is a self-validating system; successful synthesis will yield a product whose
spectroscopic data (NMR, IR, MS) matches the known values for the target compound.

e Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, dropping funnel, and nitrogen inlet, add anhydrous aluminum trichloride (1.2
equivalents) to an inert solvent such as dichloromethane (DCM).

e Acyl Chloride Addition: Cool the suspension to 0 °C in an ice bath. Slowly add ethyl oxalyl
chloride (1.1 equivalents) dropwise via the dropping funnel. Stir for 15 minutes to allow for
the formation of the reactive complex.

¢ Aromatic Substrate Addition: Add 3-(trifluoromethyl)benzene (1.0 equivalent) dropwise to the
reaction mixture, maintaining the temperature at 0 °C.
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» Reaction: After the addition is complete, allow the mixture to slowly warm to room
temperature and stir for 12-24 hours. Monitor the reaction progress using Thin Layer
Chromatography (TLC).

» Quenching: Once the reaction is complete, carefully and slowly pour the reaction mixture
over crushed ice containing concentrated hydrochloric acid to decompose the aluminum

chloride complex.

o Extraction & Purification: Separate the organic layer. Wash sequentially with water, saturated
sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium
sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by
vacuum distillation to yield the final product.

Application in Modern Drug Discovery

The trifluoromethyl (-CFs) group is a privileged moiety in medicinal chemistry.[5] Its
incorporation into drug candidates can significantly enhance key properties such as metabolic
stability (by blocking sites of oxidation) and membrane permeability (due to its high
lipophilicity).[4] Ethyl (3-Trifluoromethylphenyl)glyoxylate serves as a critical building block
for introducing this valuable pharmacophore into more complex molecular scaffolds.

(Ethyl (3-Trif|uoromethylphenyl)gIyoxylate] (Core Drug Scaffold]

Multi-Step Chemical Synthesis

Final Drug Candidate
(with -CF3 group)

Increased Lipophilicity Enhanced Metabolic Stability Improved Target Binding
(Better Membrane Penetration) (Longer Half-Life) (Increased Potency)
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Caption: Role of the trifluoromethyl building block in drug design.

This compound is a precursor for various biologically active molecules, including inhibitors for
enzymes and transporters.[9] For instance, the glyoxylate functional group can be readily
transformed into other functionalities like alpha-hydroxy esters or alpha-amino acids, which are
common motifs in pharmaceuticals.

Safety and Handling Protocols

As a reactive chemical intermediate, proper handling of Ethyl (3-
Trifluoromethylphenyl)glyoxylate is essential.

Hazard Identification:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Recommended Handling Protocol:

o Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and
chemical-resistant gloves (e.g., nitrile) when handling the compound.[10][11]

» Ventilation: Work in a well-ventilated chemical fume hood to avoid inhalation of vapors.[12]

o Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place,
away from incompatible materials such as strong oxidizing agents, strong acids, and strong
bases.[7][10]

» Spill Response: In case of a spill, absorb with an inert material (e.g., vermiculite, sand) and
place in a suitable container for chemical waste disposal.[11]
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o First Aid:

(¢]

Eyes: Immediately rinse with plenty of water for at least 15 minutes and seek medical
attention.[10][13]

o

Skin: Wash off immediately with soap and plenty of water.[13]

[¢]

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[13]

[e]

Ingestion: Do NOT induce vomiting. Seek immediate medical advice.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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